Cas no 1806416-22-7 (4-(3-Chloropropyl)-2-nitrobenzyl chloride)

• Product Name: 4-(3-Chloropropyl)-2-nitrobenzyl chloride
• CAS No: 1806416-22-7
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 4792050
• Update Time: 2025-07-19

4-(3-Chloropropyl)-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-nitrobenzyl chloride

• Inchi： 1S/C10H11Cl2NO2/c11-5-1-2-8-3-4-9(7-12)10(6-8)13(14)15/h3-4,6H,1-2,5,7H2
• InChI Key： BTTWPWWVRRWKRO-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(CCl)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 4-(3-Chloropropyl)-2-nitrobenzyl chloride

Comprehensive Overview of 4-(3-Chloropropyl)-2-nitrobenzyl chloride (CAS No. 1806416-22-7): Properties, Applications, and Industry Insights

4-(3-Chloropropyl)-2-nitrobenzyl chloride (CAS No. 1806416-22-7) is a specialized organic intermediate with a unique molecular structure that combines a nitrobenzyl group with a chloropropyl side chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions and nucleophilic substitutions. Its dual functional groups make it a valuable building block for synthesizing complex molecules, aligning with the growing demand for high-performance intermediates in drug discovery.

In recent years, the chemical synthesis community has focused on optimizing the production of nitrobenzyl derivatives, driven by their applications in photo-labile protecting groups and bioconjugation. The compound’s CAS No. 1806416-22-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in peptide modification and prodrug development. Researchers also explore its potential in material science, where its chloro-functionalized properties may contribute to polymer crosslinking or surface modifications.

From an industrial perspective, 4-(3-Chloropropyl)-2-nitrobenzyl chloride is often discussed alongside green chemistry initiatives. Companies are investing in solvent-free synthesis and catalytic processes to reduce waste, a trend mirrored in patent filings related to this compound. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, addressing the pharmaceutical industry’s stringent standards for intermediate purity.

The compound’s structure-activity relationship (SAR) has been a subject of academic studies, particularly in designing targeted drug delivery systems. Its nitro group offers redox-responsive behavior, which is exploitable in smart therapeutics—a hot topic in precision medicine. Meanwhile, the chloropropyl moiety enables further derivatization, making it a candidate for linker chemistry in antibody-drug conjugates (ADCs).

Regulatory compliance and safety data sheets (SDS) for CAS No. 1806416-22-7 emphasize proper handling under standard laboratory conditions. While not classified as hazardous under normal use, its storage recommendations align with general protocols for reactive organics, including moisture-free environments and inert atmospheres. These precautions ensure stability during long-term storage, a common concern among bulk purchasers.

Market analysts note increasing procurement of 4-(3-Chloropropyl)-2-nitrobenzyl chloride by contract research organizations (CROs) and custom synthesis providers. This trend correlates with the rise of fragment-based drug design, where modular intermediates accelerate lead optimization. Suppliers often highlight its batch-to-batch consistency and scalability, key factors for GMP-grade production.

Emerging applications in fluorescent probes and bioimaging agents further expand the compound’s utility. Researchers leverage its nitro-aromatic core for photoactivation studies, contributing to advancements in optical sensors. Such interdisciplinary uses underscore its role beyond traditional organic synthesis, positioning it as a multifaceted tool in life sciences.

In summary, 4-(3-Chloropropyl)-2-nitrobenzyl chloride (CAS No. 1806416-22-7) exemplifies innovation at the intersection of chemical biology and industrial chemistry. Its adaptability to diverse synthetic pathways and alignment with sustainable practices ensure its continued prominence in scientific and commercial spheres.